5-Cyclopropoxy-2-ethyl-N-methylaniline

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-ethyl-N-methylaniline
• InChI: InChI=1S/C12H17NO/c1-3-9-4-5-11(8-12(9)13-2)14-10-6-7-10/h4-5,8,10,13H,3,6-7H2,1-2H3
• InChI Key: FZCMLXKSKCWTIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)OC2CC2)NC

Description

5-Cyclopropoxy-2-ethyl-N-methylaniline is a substituted aniline derivative characterized by a benzene ring with three distinct functional groups:

• Cyclopropoxy group at position 5 (C₃H₅O), introducing steric strain and unique electronic effects due to the cyclopropane ring.
• Ethyl group at position 2 (C₂H₅), contributing to increased hydrophobicity and steric bulk.
• N-Methylamine (–NHCH₃), reducing basicity compared to primary amines.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-2-ethyl-N-methylaniline can be achieved through several methods. One common approach involves the reaction of 2-ethyl-N-methylaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the formation of the cyclopropoxy group.

Industrial Production Methods: In an industrial setting, the production of 5-Cyclopropoxy-2-ethyl-N-methylaniline may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-2-ethyl-N-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Nucleophiles such as halides, amines, and thiols.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce various amine derivatives.

Scientific Research Applications

5-Cyclopropoxy-2-ethyl-N-methylaniline has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacological tool.

Industry: It is utilized in the production of dyes, agrochemicals, and other industrial products due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-ethyl-N-methylaniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The closest structural analog identified in the evidence is N-(Cyclopropylmethyl)-2-methoxy-5-methylaniline (CAS: 1156164-07-6) . Below is a detailed comparison:

Structural and Molecular Comparison

Parameter	5-Cyclopropoxy-2-ethyl-N-methylaniline	N-(Cyclopropylmethyl)-2-methoxy-5-methylaniline
Molecular Formula	C₁₂H₁₉NO (hypothetical)	C₁₂H₁₇NO
Molecular Weight	~193.29 g/mol (calculated)	191.27 g/mol
Substituent Positions	2-Ethyl, 5-Cyclopropoxy	2-Methoxy, 5-Methyl
N-Substituent	Methyl (–CH₃)	Cyclopropylmethyl (–CH₂C₃H₅)

Key Differences:

Substituent Electronic Effects: The cyclopropoxy group (C₃H₅O) in the target compound is less electron-donating than the methoxy group (–OCH₃) in the analog due to the strained cyclopropane ring, which may reduce resonance stabilization .

N-Substituent Impact: The N-methyl group in the target compound is smaller and less polar than the N-cyclopropylmethyl group in the analog, which introduces a bulky, nonpolar cyclopropane ring. This difference could influence solubility, with the analog being more hydrophobic.

The target’s cyclopropoxy group may disrupt such packing due to its three-dimensional geometry.

Physicochemical Properties (Hypothetical Analysis)

Property	5-Cyclopropoxy-2-ethyl-N-methylaniline	N-(Cyclopropylmethyl)-2-methoxy-5-methylaniline
Boiling Point	Higher (due to larger ethyl group)	Likely lower (smaller substituents)
Polarity	Moderate (cyclopropoxy vs. methoxy)	Higher (methoxy is more polar)
Solubility	Lower in water (bulky substituents)	Slightly higher (polar methoxy group)

Research Implications and Limitations

The comparison highlights how subtle structural changes—such as substituent position, electronic effects, and steric bulk—alter physicochemical properties. However, the evidence lacks experimental data (e.g., spectral analysis, reactivity studies) for the target compound, necessitating further research.